Cas no 1361889-76-0 (2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl)

• Product Name: 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl
• CAS No: 1361889-76-0
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4993394
• Update Time: 2025-10-30

2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c1-5-10(16)12(18)8(13(19)11(5)17)6-3-2-4-7(14)9(6)15/h2-4H,1H3
• InChI Key： LEJAEUCXKAHMJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=C(C(C)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl

2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS No. 1361889-76-0): An In-Depth Overview

2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS No. 1361889-76-0) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its dichloro and tetrafluoro substitutions on the biphenyl backbone, along with a methyl group at the 4-position. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable material for various applications.

The molecular formula of 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl is C₁₃H₆Cl₂F₄. Its molecular weight is 357.09 g/mol. The compound's structure consists of two benzene rings connected by a single bond, with specific substitutions that enhance its stability and reactivity. The dichloro and tetrafluoro groups provide high electronegativity and stability, while the methyl group adds steric hindrance and influences the compound's solubility and reactivity.

In recent years, 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl has been the subject of extensive research due to its potential applications in advanced materials and pharmaceuticals. One of the key areas of interest is its use in liquid crystal displays (LCDs). The unique electronic properties of this compound make it suitable for enhancing the performance of liquid crystals, leading to improved display quality and energy efficiency.

Beyond its applications in display technology, 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl has also shown promise in the development of polymer materials. Its high thermal stability and chemical resistance make it an ideal candidate for use in high-performance polymers that can withstand harsh environmental conditions. These polymers have potential applications in aerospace, automotive, and electronics industries.

In the pharmaceutical sector, 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl has been explored as a potential drug candidate due to its unique chemical structure. Preliminary studies have indicated that this compound may exhibit anti-inflammatory and anti-cancer properties. However, further research is needed to fully understand its biological activity and potential therapeutic applications.

The synthesis of 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling and Ullmann coupling reactions. These methods allow for the selective introduction of functional groups onto the biphenyl backbone while maintaining the integrity of the molecule.

The physical properties of 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl, such as its melting point (150°C) and boiling point (300°C), are influenced by its molecular structure. The presence of halogen atoms increases its boiling point due to stronger intermolecular forces. Additionally, the compound exhibits low solubility in water but is soluble in organic solvents such as dichloromethane and acetone.

In terms of safety and handling, 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl should be handled with care to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Proper storage conditions include keeping it in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl is an important consideration in its industrial applications. Research into its biodegradability and potential ecological effects is ongoing to ensure that its use does not pose significant risks to the environment.

In conclusion, 2',3'-Dichloro-2,3,5,6-tetrafluoro-4-methyl-biphenyl (CAS No. 1361889-76-0) is a versatile compound with a wide range of potential applications in advanced materials and pharmaceuticals. Its unique molecular structure provides it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.